Cas no 1806992-70-0 (Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate)

• Product Name: Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate
• CAS No: 1806992-70-0
• MF: C₁₁H₉F₂N₃O₄
• MW: 285.203669309616
• CID: 4878700
• Update Time: 2025-10-24

Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate

• Inchi： 1S/C11H9F2N3O4/c1-2-20-10(17)4-8-7(5-14)6(11(12)13)3-9(15-8)16(18)19/h3,11H,2,4H2,1H3
• InChI Key： SJSZNXBJDMXUQD-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])N=C(C=1C#N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate

Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1806992-70-0): A Versatile Intermediate in Modern Organic Synthesis

The compound Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1806992-70-0) represents an important building block in contemporary organic chemistry. This pyridine derivative has gained significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the difluoromethyl group, cyano functionality, and nitro substituent. The presence of these diverse functional groups makes it a valuable intermediate for the synthesis of various biologically active compounds.

From a structural perspective, Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate combines several pharmacophoric elements that are frequently sought after in drug discovery. The pyridine core is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs. The difluoromethyl group (-CF2H) has become particularly important in modern drug design due to its ability to modulate physicochemical properties while maintaining metabolic stability. This feature aligns with current trends in pharmaceutical research focusing on fluorinated compounds and their enhanced bioavailability.

The synthetic utility of CAS 1806992-70-0 extends across multiple domains of chemical research. In pharmaceutical applications, it serves as a precursor for the development of kinase inhibitors, which are crucial in targeted cancer therapies. The compound's nitropyridine moiety provides an excellent handle for further functionalization through reduction or nucleophilic aromatic substitution, making it valuable for constructing complex molecular architectures. Recent publications have highlighted its use in creating novel heterocyclic compounds with potential antimicrobial activity.

In material science, derivatives of Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate have shown promise in the development of organic electronic materials. The electron-withdrawing nature of the cyano and nitro groups, combined with the difluoromethyl substituent, creates an interesting electronic profile that researchers are exploring for applications in organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns with the growing demand for sustainable energy solutions and advanced display technologies.

The compound's stability and solubility characteristics make it particularly suitable for high-throughput screening applications. Its ethyl acetate ester group provides enhanced solubility in organic solvents while maintaining sufficient stability for storage and handling. These properties have made CAS 1806992-70-0 a popular choice in combinatorial chemistry and parallel synthesis approaches that dominate modern drug discovery pipelines.

From a synthetic chemistry perspective, the multi-functionalized pyridine structure offers numerous possibilities for further derivatization. The cyano group can be converted to various other functionalities such as carboxylic acids, amides, or tetrazoles. The nitro group serves as a versatile intermediate that can be reduced to amines or used in cyclization reactions. These transformations are particularly valuable in the context of fragment-based drug discovery, where rapid generation of molecular diversity is essential.

Recent advances in C-H functionalization chemistry have opened new pathways for modifying Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate at previously inaccessible positions. This has significantly expanded the compound's utility in creating novel chemical entities. The integration of such methodologies with this building block reflects the current emphasis on atom economy and sustainable synthesis in the chemical industry.

The commercial availability of Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate has increased in recent years, driven by growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound with varying levels of purity, catering to different research needs. The market trend suggests continued interest in such multi-functional heterocycles, particularly as the pharmaceutical industry seeks more efficient ways to build molecular complexity.

Quality control aspects of CAS 1806992-70-0 typically involve HPLC analysis to ensure purity, along with standard spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). The compound's stability under various conditions has been well-documented, making it reliable for long-term storage when proper precautions are observed. These characteristics contribute to its popularity as a research chemical.

Looking forward, the applications of Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate are likely to expand further as new synthetic methodologies emerge. Its combination of multiple functional groups on an aromatic scaffold positions it as a valuable tool for addressing current challenges in medicinal chemistry, materials science, and chemical biology. The compound exemplifies the ongoing trend toward multifunctional building blocks that can efficiently generate structural diversity in drug discovery and materials research.

For researchers working with nitropyridine derivatives or fluorinated heterocycles, this compound offers a versatile starting point that can significantly streamline synthetic routes. Its growing presence in the literature demonstrates its utility across various chemical disciplines, from small molecule drug development to functional materials design. As synthetic chemistry continues to evolve toward more efficient and sustainable practices, compounds like Ethyl 3-cyano-4-(difluoromethyl)-6-nitropyridine-2-acetate will undoubtedly play an increasingly important role.